
An In-depth Technical Guide to the
Physicochemical Properties of 2-Nitrobenzamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Nitrobenzamide

Cat. No.: B184338 Get Quote

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Nitrobenzamide (C₇H₆N₂O₃), a key intermediate in organic synthesis. The document is

intended for researchers, scientists, and professionals in drug development, offering detailed

data, experimental methodologies, and a logical workflow for its characterization.

Quantitative Data Summary
The melting and boiling points of 2-Nitrobenzamide have been determined and reported

across various sources. The following table summarizes these key physical properties for easy

comparison.
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Physical
Property

Value (°C) Value (°F) Value (K) Pressure Source

Melting Point 170.0 - 176.0 - - N/A

Thermo

Scientific

Chemicals[1]

174 - 178 - - N/A

Sigma-

Aldrich[2],

ChemicalBoo

k[3]

175 - - N/A
Lab Pro

Inc[4]

176.6 349.9 449.75 N/A PubChem

Boiling Point 317 - 590.15 760 mmHg

Sigma-

Aldrich,

ChemicalBoo

k

317.2 603 590.35 760 mmHg PubChem

Experimental Protocols
While specific experimental documentation for the determination of 2-Nitrobenzamide's

melting and boiling points is not detailed in the provided search results, standard laboratory

procedures are well-established for these measurements.

2.1. Melting Point Determination (Capillary Method)

The melting point of a crystalline solid like 2-Nitrobenzamide is typically determined using a

melting point apparatus with a heated block and a thermometer.

Sample Preparation: A small amount of dry, purified 2-Nitrobenzamide powder is packed

into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.
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Instrumentation: The capillary tube is placed in a melting point apparatus (such as a

Thomas-Hoover or a digital Mel-Temp®).

Methodology:

The sample is heated rapidly to a temperature approximately 15-20°C below the expected

melting point.

The heating rate is then reduced to 1-2°C per minute to ensure thermal equilibrium

between the sample, the heating block, and the thermometer.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid mass turns into a clear liquid is recorded as the

end of the melting range. The reported melting point is often a range (e.g., 174-178 °C).

2.2. Boiling Point Determination

Given the high boiling point of 2-Nitrobenzamide (317 °C), its determination requires careful

execution to avoid thermal decomposition.

Instrumentation: The boiling point can be determined using distillation apparatus or a Thiele

tube.

Methodology (Distillation):

A small quantity of 2-Nitrobenzamide is placed in a distillation flask with boiling chips.

The flask is heated, and the vapor is allowed to rise and surround the bulb of a

thermometer.

The temperature is recorded when it stabilizes, indicating that the vapor and liquid are in

equilibrium. This temperature is the boiling point at the given atmospheric pressure.

Considerations: Due to the high temperature, vacuum distillation may be employed to lower

the boiling point and prevent decomposition. The boiling point at atmospheric pressure can

then be extrapolated using a nomograph.
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Logical and Experimental Workflow
The characterization of a chemical compound such as 2-Nitrobenzamide follows a logical

progression from synthesis to purification and subsequent analysis of its physical and chemical

properties.

Synthesis & Purification

Analysis

Property Determination

Synthesis of 2-Nitrobenzamide

Purification (e.g., Recrystallization)

Spectroscopic Analysis
(NMR, IR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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